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Introduction
10-1074 is a potent broadly neutralizing human monoclonal antibody (bNAb) that targets the

V3 glycan supersite on the HIV-1 envelope protein.[1] As a promising candidate for HIV-1

prevention and therapy, accurately quantifying its concentration in serum is critical for

pharmacokinetic (PK) studies, dose-response assessments, and overall clinical development.

[2] This document provides detailed application notes and experimental protocols for the

validated methods used to measure 10-1074 serum concentrations.

The primary and most widely cited method for quantifying total 10-1074 concentration is a

specific and validated sandwich Enzyme-Linked Immunosorbent Assay (ELISA). For

determining the concentration of biologically active antibody, a cell-based neutralization assay

(TZM-bl assay) is employed. While less common for 10-1074 itself, Liquid Chromatography

with tandem mass spectrometry (LC-MS/MS) represents a powerful, emerging platform for

monoclonal antibody quantification and has been developed for other bNAbs.[3]
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Pharmacokinetic parameters of 10-1074 have been characterized in multiple clinical studies.

The following tables summarize key quantitative data from these trials, including serum

concentrations achieved at different dosages and the performance of the analytical assays.

Table 1: Pharmacokinetic Parameters of Intravenous 10-1074 in Clinical Studies

Parameter Dose
Value (Median
or Mean)

Population Reference

First Dose Cmax 30 mg/kg

1,405 µg/mL

(Range: 876–

1,999)

Young Children [1][4][5]

First Dose

Trough (Day 28)
30 mg/kg

133 µg/mL

(Range: 84–319)
Young Children [1][4][5]

Average

Concentration

(C_ave)

30 mg/kg (First

Dose)

432 µg/mL

(Range: 324–

706)

Young Children [1][4]

Serum Half-life
3, 10, or 30

mg/kg
12.8 days Adults with HIV [2]

Serum Half-life
3, 10, or 30

mg/kg
24 days

Adults without

HIV
[2]

Concentration at

Viral Rebound
10 mg/kg

23.7 µg/mL

(Mean)
Adults with HIV [6]

Concentration at

Viral Rebound
30 mg/kg

76.9 µg/mL

(Mean)
Adults with HIV [6]

Table 2: Performance of Validated Immunoassays for 10-1074 Quantification
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Assay Type Parameter Value Reference

Sandwich ELISA
Lower Limit of

Quantitation (LLOQ)
0.41 µg/mL [7][8]

Sandwich ELISA
Lower Limit of

Detection (LLOD)
0.14 µg/mL [8]

TZM-bl Neutralization

Assay

Lower Limit of

Detection (LLOD)
0.01 µg/mL [8]

Experimental Protocols & Methodologies
Method 1: Sandwich ELISA for Total 10-1074
Concentration
This protocol describes a validated sandwich ELISA for the specific quantification of 10-1074 in

human serum.[1] The assay utilizes a specific anti-idiotypic monoclonal antibody for capture,

ensuring high specificity for 10-1074.

Principle: A high-binding microplate is coated with an anti-idiotypic antibody that specifically

recognizes the 10-1074 antibody. Serum samples, standards, and controls are added to the

wells, and any 10-1074 present is captured by the antibody. A horseradish peroxidase (HRP)-

conjugated secondary antibody that binds to the human IgG Fc region is then added to detect

the captured 10-1074. Finally, a substrate is added, which is converted by HRP into a colored

product. The intensity of the color is proportional to the amount of 10-1074 in the sample, which

is quantified by comparing its absorbance to a standard curve.

Materials:

High-bind 96-well polystyrene plates

Capture Antibody: Anti-10-1074 idiotype monoclonal antibody (e.g., anti-ID 3A1-4E11 mAb)

[1][8]

Detection Antibody: HRP-conjugated goat anti-human IgG Fc-specific antibody[1][8]

Standard: Clinical grade, GMP-manufactured 10-1074 drug product[1]
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Serum Samples, Quality Controls (QCs)

Coating Buffer (e.g., PBS, pH 7.4)

Wash Buffer (e.g., PBS with 0.05% Tween 20)

Blocking Buffer (e.g., 5% Milk Blotto in PBS)[8]

Assay Diluent (e.g., 5% Milk Blotto, 5% Normal Goat Serum, 0.05% Tween 20 in PBS)[8]

Substrate: TMB (3,3’,5,5’-Tetramethylbenzidine)

Stop Solution (e.g., 2N H₂SO₄)

Microplate reader capable of measuring absorbance at 450 nm

Protocol:

Coating: Dilute the anti-ID 3A1-4E11 mAb capture antibody to 2 µg/mL in coating buffer. Add

100 µL to each well of a 96-well plate. Incubate overnight at 2-8°C.[8]

Washing: Aspirate the coating solution and wash the plate 3 times with 300 µL/well of Wash

Buffer.

Blocking: Add 200 µL/well of Blocking Buffer. Incubate for 1-2 hours at room temperature.

Washing: Repeat the wash step as in step 2.

Sample and Standard Incubation:

Prepare a standard curve by serially diluting the 10-1074 standard in Assay Diluent.

Dilute serum samples and QCs in Assay Diluent (a minimum dilution of 1:50 is

recommended to minimize matrix effects).[8]

Add 100 µL of standards, samples, and QCs to the appropriate wells.

Incubate for 1-2 hours at room temperature.
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Washing: Repeat the wash step as in step 2.

Detection Antibody Incubation: Dilute the HRP-conjugated goat anti-human IgG Fc antibody

in Assay Diluent according to the manufacturer's instructions. Add 100 µL to each well.

Incubate for 1 hour at room temperature.

Washing: Repeat the wash step as in step 2, but increase the number of washes to 5.

Substrate Development: Add 100 µL of TMB substrate to each well. Incubate in the dark at

room temperature for 15-30 minutes, or until sufficient color has developed.

Reaction Stop: Add 100 µL of Stop Solution to each well to stop the reaction.

Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

Analysis: Subtract the absorbance of blank wells from all readings. Use a 5-parameter

logistic (5-PL) curve-fitting algorithm to plot the standard curve and determine the

concentration of 10-1074 in the unknown samples.[1][8]

Plate Preparation Assay Steps Data Analysis

Coat Plate with
Anti-ID Capture Ab Wash Block Plate Wash Add Standards,

QCs & Samples Incubate & Wash Add HRP-conjugated
Detection Ab Incubate & Wash Add TMB Substrate Stop Reaction Read Absorbance

at 450 nm
Calculate Concentration

(5-PL Curve Fit)

Click to download full resolution via product page

Figure 1. Workflow for the 10-1074 Sandwich ELISA Protocol.

Method 2: TZM-bl Neutralization Assay for Functional
10-1074 Concentration
This assay measures the concentration of functionally active 10-1074 in serum by quantifying

its ability to neutralize HIV-1 infectivity in a cell-based assay.[6][9]

Principle: The TZM-bl cell line is a genetically engineered HeLa cell line that expresses CD4,

CCR5, and CXCR4 and contains integrated copies of the luciferase and β-galactosidase genes
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under the control of the HIV-1 Tat promoter. When these cells are infected with HIV-1, the viral

Tat protein activates the promoter, leading to the expression of luciferase. Serum containing

10-1074 is pre-incubated with a known amount of an HIV-1 pseudovirus that is sensitive to 10-

1074. This mixture is then added to the TZM-bl cells. If active 10-1074 is present, it will

neutralize the virus, preventing it from infecting the cells and thus reducing the luciferase

signal. The concentration of active 10-1074 is determined by comparing the neutralizing activity

of the serum sample to that of a standard curve generated with a known concentration of 10-

1074.[10]

Materials:

TZM-bl cells

HIV-1 Env-pseudotyped virus (sensitive to 10-1074)

Cell culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin)

Heat-inactivated serum samples, standards, and controls

DEAE-Dextran

Luciferase assay reagent (e.g., Bright-Glo)

Luminometer

96-well flat-bottom cell culture plates

Protocol:

Cell Seeding: Seed TZM-bl cells in a 96-well plate at a density of 1 x 10⁴ cells per well in 100

µL of culture medium. Incubate overnight at 37°C, 5% CO₂.

Sample and Standard Preparation:

Heat-inactivate all serum samples and controls at 56°C for 1 hour.[6]

Prepare serial dilutions of the 10-1074 standard and the heat-inactivated serum samples

in culture medium.
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Neutralization Reaction:

In a separate 96-well plate, mix 50 µL of the diluted samples/standards with 50 µL of the

HIV-1 pseudovirus (pre-titered to yield a desired luciferase signal).

Incubate for 1 hour at 37°C.

Infection:

Remove the medium from the TZM-bl cells seeded on Day 1.

Add 100 µL of the virus-antibody mixture to the cells. Include wells for virus-only (no

antibody) and cell-only (no virus) controls.

Incubate for 48 hours at 37°C, 5% CO₂.

Lysis and Luminescence Reading:

Aspirate the supernatant from the wells.

Lyse the cells by adding 100 µL of luciferase assay reagent to each well.

Incubate for 2 minutes at room temperature to allow for complete lysis.

Measure the luminescence (Relative Light Units - RLU) using a luminometer.

Analysis:

Calculate the percent neutralization for each sample dilution relative to the virus-only

control.

Determine the dilution of serum that results in 50% inhibition (ID50).

The concentration of active 10-1074 in the serum is calculated by comparing the sample's

ID50 titer to the 50% inhibitory concentration (IC50) of the 10-1074 standard.[10]

Figure 2. Workflow for the TZM-bl Neutralization Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12377407?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

